Cas no 1781104-73-1 (2-Bromo-4-(difluoromethyl)-1,3-oxazole)

• Product Name: 2-Bromo-4-(difluoromethyl)-1,3-oxazole
• CAS No: 1781104-73-1
• MF: C₄H₂BrF₂NO
• MW: 197.96558713913
• MDL: MFCD28556815
• CID: 4613584
• PubChem ID: 84774745
• Update Time: 2025-08-05

2-Bromo-4-(difluoromethyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(difluoromethyl)-1,3-oxazole
• AT11060
• 2-BROMO-4-(DIFLUOROMETHYL)OXAZOLE
• 2-Bromo-4-(difluoromethyl)-1,3-oxazole

• MDL： MFCD28556815
• Inchi： 1S/C4H2BrF2NO/c5-4-8-2(1-9-4)3(6)7/h1,3H
• InChI Key： CFVFXFRPKQHJNX-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CO1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• XLogP3: 2
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on 2-Bromo-4-(difluoromethyl)-1,3-oxazole

Introduction to 2-Bromo-4-(difluoromethyl)-1,3-oxazole (CAS No. 1781104-73-1)

2-Bromo-4-(difluoromethyl)-1,3-oxazole (CAS No. 1781104-73-1) is a fluorinated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its versatile structural features and potential biological activities. This compound belongs to the oxazole class, which is characterized by a five-membered ring containing two oxygen atoms and two carbon atoms. The presence of both bromine and difluoromethyl substituents in the molecule introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The bromine atom at the 2-position of the oxazole ring enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are widely employed in the synthesis of complex organic molecules, including pharmaceuticals. The difluoromethyl group at the 4-position contributes to the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, fluorine atoms can modulate the pharmacokinetic properties of molecules by influencing their solubility, permeability, and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. 2-Bromo-4-(difluoromethyl)-1,3-oxazole has emerged as a promising intermediate in this endeavor due to its ability to serve as a building block for various pharmacophores. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The combination of bromine and difluoromethyl groups allows for precise tuning of the molecular properties, enabling researchers to optimize interactions with biological targets.

One of the most compelling aspects of 2-Bromo-4-(difluoromethyl)-1,3-oxazole is its role in developing small-molecule probes for biochemical assays. The oxazole core is known to exhibit good bioisosteric properties with other heterocycles such as thiophene and pyridine, which are commonly found in biologically active compounds. This feature makes it an ideal candidate for creating tools that can dissect signaling pathways and identify new drug targets. Moreover, the presence of both bromine and difluoromethyl substituents provides multiple handles for further derivatization, allowing chemists to explore a wide range of structural variations.

The pharmaceutical industry has shown particular interest in 2-Bromo-4-(difluoromethyl)-1,3-oxazole due to its potential applications in antiviral and antibacterial drug discovery. Recent studies have highlighted its use in generating libraries of compounds for high-throughput screening (HTS). By leveraging combinatorial chemistry techniques, researchers have been able to rapidly synthesize derivatives of this compound and assess their activity against various pathogens. The results from these screenings have identified several lead compounds that show promise in preclinical trials.

From a synthetic chemistry perspective, 2-Bromo-4-(difluoromethyl)-1,3-oxazole offers a unique platform for exploring new reaction methodologies. The bromine atom at the 2-position can be readily displaced by nucleophiles under mild conditions, enabling the construction of diverse molecular architectures. Similarly, the difluoromethyl group can participate in metal-catalyzed reactions or undergo functional group interconversions under specific conditions. These attributes make it an invaluable asset for synthetic chemists aiming to develop innovative synthetic strategies.

The growing interest in fluorinated compounds has also spurred research into understanding their impact on molecular interactions. 2-Bromo-4-(difluoromethyl)-1,3-oxazole serves as a model system for studying how fluorine substitution affects binding affinity and selectivity. Computational studies have shown that introducing difluoromethyl groups can enhance binding interactions by increasing hydrophobicity and reducing conformational entropy loss upon binding. These insights are crucial for rational drug design and have been applied to optimize existing drugs as well as discover new ones.

In conclusion,2-Bromo-4-(difluoromethyl)-1,3-oxazole (CAS No. 1781104-73-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features enable diverse applications ranging from synthesizing novel bioactive molecules to developing diagnostic probes and reaction methodologies. As research continues to uncover new therapeutic targets and challenges associated with drug resistance,2-Bromo-4-(difluoromethyl)-1,3-oxazole is poised to play an increasingly important role in addressing these challenges through innovative chemical solutions.